Cas no 1250593-87-3 (3-(pyrimidin-4-yloxy)propan-1-amine)

• Product Name: 3-(pyrimidin-4-yloxy)propan-1-amine
• CAS No: 1250593-87-3
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 6007488
• PubChem ID: 62348973
• Update Time: 2025-06-25

3-(pyrimidin-4-yloxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(pyrimidin-4-yloxy)propan-1-amine
• 1250593-87-3
• EN300-1838722
• AKOS011634066

• Inchi： 1S/C7H11N3O/c8-3-1-5-11-7-2-4-9-6-10-7/h2,4,6H,1,3,5,8H2
• InChI Key： HYLCAYDYQPDNJT-UHFFFAOYSA-N
• SMILES： O(C1C=CN=CN=1)CCCN

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 61Ų

Additional information on 3-(pyrimidin-4-yloxy)propan-1-amine

3-(Pyrimidin-4-yloxy)Propan-1-Amine: A Comprehensive Overview

3-(Pyrimidin-4-yloxy)Propan-1-Amine, also known by its CAS number 1250593-87-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as a building block in synthetic chemistry. The compound consists of a pyrimidine ring, an oxygen atom, and a propanamine group, making it a versatile compound with diverse functional groups that can be exploited for various purposes.

The pyrimidine ring, a key structural component of 3-(Pyrimidin-4-yloxy)Propan-1-Amine, is a six-membered aromatic heterocycle containing two nitrogen atoms. This ring system is not only fundamental to the compound's stability but also contributes to its reactivity. The oxygen atom connecting the pyrimidine ring to the propanamine group introduces additional functionality, enabling the molecule to participate in hydrogen bonding and other intermolecular interactions. The propanamine group, on the other hand, provides a flexible chain that can be further modified or functionalized in synthetic processes.

Recent studies have highlighted the potential of 3-(Pyrimidin-4-yloxy)Propan-1-Amine as a precursor in the synthesis of bioactive compounds. Researchers have explored its role in the development of kinase inhibitors, which are crucial in targeting various diseases, including cancer and inflammatory disorders. The compound's ability to form hydrogen bonds and its planar structure make it an ideal candidate for binding to protein targets, a property that is highly sought after in drug design.

In addition to its role in drug development, 3-(Pyrimidin-4-yloxy)Propan-1-Amine has been utilized as an intermediate in the synthesis of more complex molecules. Its modular structure allows for easy modification, enabling chemists to explore a wide range of derivatives with varying biological activities. For instance, substituting different groups on the pyrimidine ring or altering the length of the propanamine chain can lead to compounds with distinct pharmacological profiles.

The synthesis of 3-(Pyrimidin-4-yloxy)Propan-1-Amine typically involves multi-step reactions that combine principles from organic synthesis and catalysis. One common approach involves the nucleophilic substitution of an appropriate pyrimidine derivative with an amine-containing reagent. This method not only ensures high yields but also allows for precise control over the product's structure. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have further enhanced the efficiency and scalability of this process.

The chemical properties of 3-(Pyrimidin-4-yloxy)Propan-1-Amine are equally intriguing. Its solubility in polar solvents makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are essential for characterizing the compound and ensuring its purity before use in downstream applications.

In terms of biological activity, recent research has focused on evaluating the anti-inflammatory and antioxidant properties of 3-(Pyrimidin-4-yloxy)Propan-1-Amine. Preclinical studies have demonstrated that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for inflammatory diseases such as arthritis and neurodegenerative disorders. Furthermore, its ability to scavenge free radicals highlights its antioxidant capacity, which could be beneficial in preventing oxidative stress-related conditions.

The versatility of 3-(Pyrimidin-4-yloxy)Propan-1-Amine extends beyond its direct applications. It serves as a valuable tool for studying fundamental chemical principles, such as hydrogen bonding interactions and aromaticity. By understanding how these properties influence molecular behavior, researchers can design more effective compounds with tailored functionalities.

In conclusion, 3-(Pyrimidin-4-yloxy)Propan-1-Amine, with its unique structure and diverse functional groups, represents a promising compound with wide-ranging applications in chemistry and pharmacology. As research continues to uncover its potential, this molecule is expected to play an increasingly important role in advancing drug discovery and synthetic chemistry.